Trichloro(hexyl)silane

• IUPAC Name: trichloro(hexyl)silane
• InChI: InChI=1S/C6H13Cl3Si/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3
• InChI Key: LFXJGGDONSCPOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC[Si](Cl)(Cl)Cl
• Molecular Formula: C6H13Cl3Si
• DSSTOX Substance ID: DTXSID4044741
• Molecular Weight: 219.6 g/mol
• Physical Description: Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate., Liquid, Colorless liquid with a penetrating odor; Fumes in moist air; [Hawley]
• Boiling Point: 190 °C
• Density: 1.1100 g/cu cm at 20 °C
• Vapor Pressure: 1.25 [mmHg]
• Color/Form: Colorless liquid
• CAS RN: 928-65-4

Description

Trichloro(hexyl)silane, also known as hexyltrichlorosilane, is an organosilicon compound, meaning it is composed of silicon and carbon atoms. It is a colorless liquid with a faint odor and it is used in a variety of applications, including in the synthesis of organosilicon compounds, as a protective coating, and in the production of semiconductor materials.

Scientific Research Applications

Synthesis and Surface Modification

• Trichloro(hexyl)silane derivatives, like trichloro[ω-(trimethylsilyl)alkynyl]silanes, are synthesized for applications such as forming self-assembled monolayers on silicon surfaces. These compounds are useful for linking to hydroxylated silicon surfaces for multilayer formation and chemical modification of monolayers (Banaszak et al., 2009).

Functional Coatings and Surface Properties

• Fluoroalkyl-functional silanes, including derivatives of this compound, are studied for surface modifications, particularly in creating self-assembled monolayers. These modifications impact properties like wettability, surface tension, and adhesion. Applications include lubricating treatments, textile treatments, and low-soiling coatings (Owen & Williams, 1991).

Organosilicon Chemistry and Catalysts

• This compound and its variants are used in the oxidative addition reactions with certain rhodium(I) complexes, serving as catalysts in chemical reactions like the addition of trichlorosilane to hex-1-ene (Charentenay et al., 1968).

Nanolithography and Biomolecule Immobilization

• Organofunctional silane chemistry, involving this compound derivatives, is important in immobilizing biomolecules on silicon oxide surfaces. This is crucial for fabricating DNA, small-molecule, and protein microarrays, especially when employing dip-pen nanolithography for creating reactive nanoscopic regions (Jung, Kulkarni, & Collier, 2003).

Chromatography and Chemical Separation

• In chromatography, this compound derivatives are utilized for preparing fluorinated alkyl silica-bonded stationary phases. These phases demonstrate the ability to separate solutes based on molecular shape, indicating potential applications in shape recognition and separation techniques (Scully et al., 2008).

Enantioselective Radical Reactions

• Hexyl silane, a close relative of this compound, is an effective H-atom donor and chain carrier in Lewis acid-mediated enantioselective radical reactions. This highlights its potential in synthetic organic chemistry (Sibi, Yang, & Lee, 2008).

Formation of Silicon Complexes

• This compound derivatives react with nitriles to form dinuclear pentacoordinate silicon(IV) complexes. These complexes, with bridging imido-nitrogen ligand atoms, demonstrate the versatility of this compound in forming complex silicon structures (Junold, Burschka, & Tacke, 2012).

Functionalization of Inorganic Surfaces

• This compound is used in the functionalization of inorganic surfaces, such as lithium niobate, for applications in surface acoustic waves devices and lab-on-chip devices. This demonstrates its importance in modifying surface properties for advanced technological applications (Bennes, Ballandras, & Chérioux, 2008).

Mechanism of Action

Target of Action

Trichloro(hexyl)silane primarily targets silica substrates , such as silica nanoparticles . It acts as a surfactant and a capping agent, functionalizing the surface atoms of these substrates .

Mode of Action

The compound interacts with its targets by attaching hexyl groups to the surface atoms of the silica substrates . This interaction results in the modification of the substrate’s surface properties, potentially enhancing its stability and compatibility with other substances .

Biochemical Pathways

It’s known that the compound plays a role in the surface modification of silica substrates, which could influence various biochemical processes depending on the context of its application .

Pharmacokinetics

Given its use as a surfactant and a capping agent, it’s likely that these properties would be influenced by factors such as the compound’s concentration, the nature of the silica substrate, and the specific conditions of its application .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the modification of silica substrates. By attaching hexyl groups to the surface atoms of these substrates, the compound can alter their surface properties, potentially enhancing their stability and compatibility with other substances .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of moisture or water can cause the compound to react rapidly, potentially affecting its stability and efficacy . Therefore, it’s crucial to control the environmental conditions during the application of this compound to ensure optimal results .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In a 25 ml oven dried stainless steel tube, 0.15 g (0.75 mmol) of tri-n-butylphosphine, 0.90 g (7.5 mmol) of 1-chlorohexane, and 5.08 g (37.5 mmol) of trichlorosilane were added under a dry nitrogen atmosphere. After sealing the cylinder with a valve, the reactor was maintained at 150° C. for 12 hrs. The resulting mixture was distilled to yield 1.1 g of n-hexyltrichlorosilane (bp; 215-219° C., yield; 65%).